Cas no 1956325-80-6 (6-Chloro-4-(cyclobutylamino)nicotinonitrile)

• Product Name: 6-Chloro-4-(cyclobutylamino)nicotinonitrile
• CAS No: 1956325-80-6
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 4779890
• Update Time: 2025-08-04

6-Chloro-4-(cyclobutylamino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(cyclobutylamino)nicotinonitrile

• Inchi： 1S/C10H10ClN3/c11-10-4-9(7(5-12)6-13-10)14-8-2-1-3-8/h4,6,8H,1-3H2,(H,13,14)
• InChI Key： PGMNUUDQBVWDQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=N1)NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 3
• Topological Polar Surface Area: 48.7

Additional information on 6-Chloro-4-(cyclobutylamino)nicotinonitrile

Introduction to 6-Chloro-4-(cyclobutylamino)nicotinonitrile (CAS No. 1956325-80-6)

6-Chloro-4-(cyclobutylamino)nicotinonitrile (CAS No. 1956325-80-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro and cyclobutylamino substituents on a nicotinonitrile backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural features of this compound not only contribute to its reactivity but also open up diverse possibilities for its application in drug discovery and development.

The nicotinonitrile moiety is particularly noteworthy, as it is a common pharmacophore found in many therapeutic agents. The presence of a nitrile group introduces a polar, highly electronegative site into the molecule, which can influence both its solubility and interactions with biological targets. In contrast, the chloro substituent at the 6-position enhances electrophilicity, making the compound more susceptible to nucleophilic substitution reactions. These attributes are instrumental in designing synthetic routes that lead to more complex structures with tailored biological activities.

The cyclobutylamino group adds an additional layer of complexity to the molecule. Cycloalkylamino groups are known to influence molecular conformation and binding affinity, often leading to improved metabolic stability and reduced toxicity in drug candidates. The rigidity provided by the cyclobutyl ring can also enhance interactions with specific binding pockets in biological targets, making this compound a promising scaffold for further derivatization.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. 6-Chloro-4-(cyclobutylamino)nicotinonitrile fits well within this paradigm, as it combines elements that are frequently associated with bioactivity. For instance, studies have shown that nicotinonitrile derivatives can exhibit antimicrobial and anti-inflammatory properties. The incorporation of a chloro group often enhances these effects by facilitating interactions with enzymes or receptors involved in pathogenic processes.

In addition to its pharmaceutical potential, this compound has shown promise in agrochemical applications. The structural motifs present in 6-Chloro-4-(cyclobutylamino)nicotinonitrile are similar to those found in herbicides and fungicides, suggesting that it could serve as a precursor for developing novel crop protection agents. The ability to modify its structure through various chemical transformations allows researchers to fine-tune its biological activity for specific agricultural needs.

The synthesis of 6-Chloro-4-(cyclobutylamino)nicotinonitrile involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach starts with the chlorination of a precursor nicotinonitrile derivative followed by nucleophilic substitution with cyclobutylamine. This method leverages the reactivity of the chloro group and the nucleophilicity of the amine, leading to an efficient synthesis pathway. Advances in catalytic methods have further improved the yield and purity of this compound, making it more accessible for research purposes.

From a computational chemistry perspective, 6-Chloro-4-(cyclobutylamino)nicotinonitrile has been studied using various modeling techniques to predict its interactions with biological targets. Molecular docking simulations have revealed potential binding modes with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and neurology research. These insights have guided the design of analogs with enhanced potency and selectivity.

The compound's stability under different conditions is another critical aspect that has been thoroughly investigated. Studies have demonstrated that 6-Chloro-4-(cyclobutylamino)nicotinonitrile maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for long-term storage and transport. However, its reactivity with strong nucleophiles or oxidizing agents necessitates careful handling during synthesis and application.

In conclusion, 6-Chloro-4-(cyclobutylamino)nicotinonitrile (CAS No. 1956325-80-6) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse applications, from drug discovery to crop protection agents. The ongoing research into its synthesis, reactivity, and biological activity continues to expand our understanding of its utility in modern chemistry.